Cas no 1494177-47-7 (1-cyclopropylpropane-1-sulfonamide)

• Product Name: 1-cyclopropylpropane-1-sulfonamide
• CAS No: 1494177-47-7
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD21111196
• CID: 5244203
• PubChem ID: 64919367
• Update Time: 2026-03-08

1-cyclopropylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonamide, α-ethyl-
• 1-cyclopropylpropane-1-sulfonamide

• MDL： MFCD21111196
• Inchi： 1S/C6H13NO2S/c1-2-6(5-3-4-5)10(7,8)9/h5-6H,2-4H2,1H3,(H2,7,8,9)
• InChI Key： VCWDASKBDOACOF-UHFFFAOYSA-N
• SMILES： C(C1CC1)(CC)S(=O)(=O)N

Additional information on 1-cyclopropylpropane-1-sulfonamide

Recent Advances in the Study of 1-Cyclopropylpropane-1-sulfonamide (CAS: 1494177-47-7) in Chemical Biology and Pharmaceutical Research

The compound 1-cyclopropylpropane-1-sulfonamide (CAS: 1494177-47-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative has been investigated for its unique chemical properties and biological activities, particularly in the context of enzyme inhibition and drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in various disease models.

One of the key areas of interest is the role of 1-cyclopropylpropane-1-sulfonamide as a potential inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific CA isoforms, suggesting its potential utility in treating conditions such as glaucoma, epilepsy, and cancer. The structural features of the cyclopropyl group and sulfonamide moiety are believed to contribute to its high binding affinity and specificity.

In addition to its enzyme inhibitory properties, recent research has explored the pharmacokinetic and pharmacodynamic profiles of 1-cyclopropylpropane-1-sulfonamide. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic stability and bioavailability. These studies have provided valuable insights into the compound's ADME (absorption, distribution, metabolism, and excretion) properties, which are critical for its further development as a drug candidate.

Another notable advancement is the optimization of synthetic routes for 1-cyclopropylpropane-1-sulfonamide. Researchers have developed more efficient and scalable methods for its production, reducing the cost and environmental impact of synthesis. Green chemistry approaches, such as the use of catalytic reagents and solvent-free conditions, have been successfully applied to enhance the sustainability of the manufacturing process. These improvements are expected to facilitate larger-scale production for preclinical and clinical studies.

Furthermore, recent in vivo studies have evaluated the therapeutic potential of 1-cyclopropylpropane-1-sulfonamide in animal models of disease. For instance, in a rodent model of glaucoma, the compound demonstrated significant intraocular pressure-lowering effects, comparable to those of established CA inhibitors. Similarly, in models of epilepsy, it showed promising anticonvulsant activity with a favorable safety profile. These findings underscore its potential as a novel therapeutic agent and warrant further investigation in clinical trials.

In conclusion, the latest research on 1-cyclopropylpropane-1-sulfonamide (CAS: 1494177-47-7) highlights its multifaceted potential in chemical biology and pharmaceutical applications. Its selective enzyme inhibition, optimized synthesis, and promising preclinical efficacy position it as a compelling candidate for further development. Future studies should focus on elucidating its detailed mechanism of action, conducting rigorous toxicity assessments, and advancing it through the drug development pipeline. The ongoing exploration of this compound exemplifies the dynamic interplay between chemical innovation and therapeutic discovery in modern medicine.